N-(2,4-dimethoxyphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C24H22N6O5/c1-33-16-6-4-15(5-7-16)19-13-20-23-27-30(24(32)28(23)10-11-29(20)26-19)14-22(31)25-18-9-8-17(34-2)12-21(18)35-3/h4-13H,14H2,1-3H3,(H,25,31)
• InChI Key: GVXWJOMNDNUDQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=C(C=C(C=C5)OC)OC)C3=C2
• Molecular Formula: C24H22N6O5
• Molecular Weight: 474.5 g/mol
• CAS No.: 1251591-57-7

Description

N-(2,4-dimethoxyphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide is a useful research compound. Its molecular formula is C24H22N6O5 and its molecular weight is 474.477. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Research into complex molecules often involves innovative synthetic strategies to construct unique molecular architectures. For instance, studies on Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes highlight sophisticated synthetic routes to complex natural products (Shiho Chikaoka et al., 2003). Another example includes the facile three-step synthesis of (±)-crispine A via an acyliminium ion cyclization, demonstrating a high-yielding strategy for synthesizing intricate molecules (F. King, 2007).

Molecular Structure and Properties

Understanding the molecular structure and properties of complex compounds is crucial for their application in various scientific fields. The study on the crystal structure of a potent analgesic capsaicinoid (N. Park et al., 1995) is an example where structural analysis provides insights into the molecule's active conformation and potential interactions with biological targets.

Potential Applications in Material Science

The development of novel materials often involves the exploration of unique chemical compounds. For instance, the synthesis and characterization of novel anodic electrochromic aromatic polyamides with multi-stage oxidative coloring based on N,N,N',N'-tetraphenyl-p-phenylenediamine derivatives (Cha-Wen Chang & Guey‐Sheng Liou, 2008) demonstrate the potential of specific chemical frameworks in creating materials with desirable optical properties.